Cas no 1105219-01-9 (2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-N-4-(trifluoromethyl)phenylacetamide)

• Product Name: 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-N-4-(trifluoromethyl)phenylacetamide
• CAS No: 1105219-01-9
• MF: C₂₀H₁₃F₃N₂O₃
• MW: 386.324035406113
• CID: 6532684
• Update Time: 2025-06-13

2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-N-4-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-N-4-(trifluoromethyl)phenylacetamide
• 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[4-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C20H13F3N2O3/c21-20(22,23)13-5-7-14(8-6-13)24-19(26)11-15-10-18(28-25-15)17-9-12-3-1-2-4-16(12)27-17/h1-10H,11H2,(H,24,26)
• InChI Key： DSGBAJKBPCMVCZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(F)(F)F)C=C1)(=O)CC1C=C(C2=CC3=CC=CC=C3O2)ON=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-N-4-(trifluoromethyl)phenylacetamide

Professional Introduction to Compound with CAS No. 1105219-01-9 and Product Name: 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-N-4-(trifluoromethyl)phenylacetamide

The compound with the CAS number 1105219-01-9 and the product name 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-N-4-(trifluoromethyl)phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, including benzofuran and oxazole, combined with a trifluoromethyl substituent, makes it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules featuring heterocyclic scaffolds. These structures are favored for their ability to exhibit a wide range of biological activities. The benzofuran moiety, in particular, is known for its presence in numerous bioactive compounds, including natural products and synthetic drugs. Its aromaticity and electron-rich nature contribute to its versatility in forming hydrogen bonds and participating in π-stacking interactions, which are crucial for molecular recognition processes.

The oxazole ring, another key component of this compound, is also a common structural motif in pharmaceuticals. Oxazoles are five-membered heterocycles containing oxygen and sulfur atoms, and they are known for their stability and ability to engage in various biochemical interactions. The combination of benzofuran and oxazole in this molecule suggests that it may possess unique pharmacological properties that could be exploited for therapeutic purposes.

One of the most striking features of this compound is the presence of a trifluoromethyl group at the 4-position of the phenyl ring. Trifluoromethyl groups are widely used in drug design due to their ability to enhance metabolic stability, lipophilicity, and binding affinity. The electron-withdrawing nature of the trifluoromethyl group can also modulate the electronic properties of the molecule, influencing its interactions with biological targets. This feature makes it particularly interesting for developing compounds with improved pharmacokinetic profiles.

Recent studies have highlighted the importance of 1,2-oxazol derivatives in medicinal chemistry. These compounds have shown promise as inhibitors of various enzymes and receptors involved in disease pathways. The specific arrangement of atoms in the 1,2-oxazol ring allows for precise tuning of biological activity by modifying substituents at different positions. In this compound, the oxazole ring is linked to a benzofuran moiety through an amide bond, creating a rigid structure that may enhance binding specificity.

The amide functional group at the N-position further contributes to the complexity and potential biological activity of this molecule. Amides are well-known for their role as bioisosteres and have been widely used to modify the properties of drug candidates. The N-terminal amide can participate in hydrogen bonding interactions with biological targets, while the C-terminal phenyl ring provides additional surface area for binding. The presence of a trifluoromethyl group on this phenyl ring further enhances its potential as a pharmacophore.

Current research trends indicate that molecules featuring multiple heterocyclic rings are becoming increasingly important in drug discovery. These structures often exhibit enhanced binding affinity and selectivity due to their ability to form multiple interactions with biological targets. The compound under discussion is no exception, as its dual heterocyclic system (benzofuran and oxazole) suggests that it may interact with multiple sites on a target protein or enzyme.

In addition to its structural complexity, this compound also possesses several features that make it attractive for further development. For instance, its solubility profile can be optimized by modifying substituents at strategic positions. This is particularly important for oral administration, where poor solubility can limit bioavailability. Recent advances in computational chemistry have enabled researchers to predict solubility properties more accurately, allowing for targeted modifications to improve pharmacokinetic profiles.

Another area of interest is the metabolic stability of this compound. Metabolic degradation can significantly reduce the efficacy of drug candidates, making it essential to design molecules that resist enzymatic breakdown. The presence of a trifluoromethyl group has been shown to enhance metabolic stability by reducing susceptibility to oxidative degradation. This feature could make this compound more suitable for long-term therapeutic use.

The synthesis of this compound represents another significant achievement in synthetic organic chemistry. The multi-step synthesis involves several key transformations, including condensation reactions, cyclization processes, and functional group modifications. Each step must be carefully optimized to ensure high yield and purity. Recent advances in synthetic methodologies have made it possible to construct complex molecules more efficiently than ever before.

In conclusion, the compound with CAS number 1105219-01-9 and product name 2-5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl-N-4-(trifluoromethyl)phenylacetamide is a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including multiple heterocyclic rings and functional groups such as amides and trifluoromethyl groups, make it an attractive starting point for developing new drugs. Ongoing research efforts aim to fully elucidate its pharmacological properties and explore its potential applications in treating various diseases.